N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide

• IUPAC Name: N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C13H15N3O/c14-9-11-5-1-2-6-12(11)15-13(17)10-16-7-3-4-8-16/h1-2,5-6H,3-4,7-8,10H2,(H,15,17)
• InChI Key: DUHIFPMLWGPFDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide is a chemical compound that has garnered interest in various fields of scientific research due to its unique structure and potential applications. This compound consists of a cyanophenyl group attached to a pyrrolidinyl acetamide moiety, which imparts distinct chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide typically involves the reaction of 2-cyanobenzoyl chloride with pyrrolidine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting product is then purified using recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product separation can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyanophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-cyanophenyl)-2-(1-piperidinyl)acetamide
• N-(2-cyanophenyl)-2-(1-morpholinyl)acetamide
• N-(2-cyanophenyl)-2-(1-azepanyl)acetamide

Uniqueness

N-(2-cyanophenyl)-2-pyrrolidin-1-ylacetamide is unique due to its specific combination of the cyanophenyl and pyrrolidinyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.